Cas no 2228188-62-1 (tert-butyl 3-{pyrazolo1,5-apyridin-3-yl}piperazine-1-carboxylate)

• Product Name: tert-butyl 3-{pyrazolo1,5-apyridin-3-yl}piperazine-1-carboxylate
• CAS No: 2228188-62-1
• MF: C₁₆H₂₂N₄O₂
• MW: 302.371483325958
• CID: 6609866
• PubChem ID: 165826100
• Update Time: 2025-08-05

tert-butyl 3-{pyrazolo1,5-apyridin-3-yl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-{pyrazolo1,5-apyridin-3-yl}piperazine-1-carboxylate
• 2228188-62-1
• tert-butyl 3-{pyrazolo[1,5-a]pyridin-3-yl}piperazine-1-carboxylate
• EN300-1882021

• Inchi： 1S/C16H22N4O2/c1-16(2,3)22-15(21)19-9-7-17-13(11-19)12-10-18-20-8-5-4-6-14(12)20/h4-6,8,10,13,17H,7,9,11H2,1-3H3
• InChI Key： VZUVQNBILDHCCG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C2C=NN3C=CC=CC3=2)C1)=O

Computed Properties

• Exact Mass: 302.17427596g/mol
• Monoisotopic Mass: 302.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.9Ų

Additional information on tert-butyl 3-{pyrazolo1,5-apyridin-3-yl}piperazine-1-carboxylate

tert-butyl 3-{pyrazolo[1,5-a]pyridin-3-yl}piperazine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-{pyrazolo[1,5-a]pyridin-3-yl}piperazine-1-carboxylate, also known by its CAS number 2228188-62-1, is a complex organic molecule with significant potential in the field of pharmaceutical research. This compound belongs to the class of piperazine derivatives, which have been extensively studied for their diverse biological activities. The structure of this molecule combines a piperazine ring system with a pyrazolo[1,5-a]pyridine moiety, making it a unique candidate for exploring novel therapeutic agents.

Recent studies have highlighted the importance of piperazine derivatives in drug discovery, particularly in targeting central nervous system disorders. The integration of the pyrazolo[1,5-a]pyridine group into the piperazine framework introduces additional electronic and steric properties that enhance its binding affinity to various biological targets. This makes tert-butyl 3-{pyrazolo[1,5-a]pyridin-3-yl}piperazine-1-carboxylate a promising candidate for further exploration in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of this compound involves a multi-step process that includes the formation of the pyrazolo[1,5-a]pyridine ring followed by its coupling with the piperazine moiety. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for biological testing. The use of advanced chromatographic techniques has also facilitated the isolation and characterization of this compound, providing valuable insights into its structural integrity and stability.

In terms of biological activity, tert-butyl 3-{pyrazolo[1,5-a]pyridin-3-yl}piperazine-1-carboxylate has shown potent inhibitory effects on several key enzymes associated with inflammatory processes. For instance, studies have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are central to the regulation of inflammation and pain. This suggests that the compound could be developed into a novel anti-inflammatory agent with improved efficacy and reduced side effects compared to existing drugs.

Beyond its enzymatic activity, this compound has also been investigated for its potential in cancer therapy. Preclinical studies have revealed that it exhibits selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy agents. The mechanism underlying this activity appears to involve modulation of key signaling pathways such as the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer cells.

The development of tert-butyl 3-{pyrazolo[1,5-a]pyridin-3-yl}piperazine-1-carboxylate as a therapeutic agent is further supported by its favorable pharmacokinetic profile. Studies in animal models have shown that it demonstrates good bioavailability and pharmacodynamic properties, making it suitable for oral administration. These findings underscore its potential as a lead compound for drug development programs targeting multiple therapeutic areas.

In conclusion, tert-butyl 3-{pyrazolo[1,5-a]pyridin-3-yl}piperazine-1-carboxylate represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising biological activities and favorable pharmacokinetic properties, positions it as a strong candidate for further preclinical and clinical evaluation. As research continues to unravel its full potential, this compound holds great promise for contributing to the development of innovative treatments for various human diseases.